Cas no 2229091-36-3 (1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one
• CAS No: 2229091-36-3
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• CID: 6042762
• PubChem ID: 165660011
• Update Time: 2025-07-01

1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one
• 2229091-36-3
• EN300-1970108

• Inchi： 1S/C8H4BrF3O2/c9-3-1-4(7(14)8(11)12)6(13)5(10)2-3/h1-2,8,13H
• InChI Key： XCNMOIGXIPDSIE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(C(F)F)=O)C=1)O)F

Computed Properties

• Exact Mass: 267.93468g/mol
• Monoisotopic Mass: 267.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one (CAS No. 2229091-36-3)

The compound 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one (CAS No. 2229091-36-3) is a fluorinated aromatic ketone with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromine and fluorine substitution pattern, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of difluoroethanone in this molecule contributes to its lipophilicity, a critical factor in drug design. This aligns with the growing trend of using halogenated building blocks in medicinal chemistry, as highlighted in numerous peer-reviewed studies. The compound’s CAS number 2229091-36-3 is frequently searched in chemical databases, reflecting its relevance in high-value research.

From a synthetic perspective, 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one can be prepared via Friedel-Crafts acylation or halogenation reactions. Its hydroxyphenyl moiety offers a versatile handle for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly appealing to chemists exploring structure-activity relationships (SAR) in drug candidates. Notably, the compound’s fluoro and bromo groups are often leveraged in cross-coupling reactions, a hot topic in modern organic synthesis.

The compound’s physicochemical properties, such as its melting point and solubility, are critical for formulation scientists. Recent discussions in forums like ResearchGate and PubMed emphasize the need for accurate data on halogenated ketones, making this compound a subject of interest. Additionally, its potential role in green chemistry initiatives—where fluorinated compounds are optimized for minimal environmental impact—has sparked further inquiry.

In the context of AI-driven drug discovery, CAS 2229091-36-3 is often cited as a case study for predictive modeling of halogen interactions. Computational chemists use such molecules to validate algorithms for molecular docking and quantitative structure-property relationship (QSPR) analyses. This intersection of experimental and theoretical research underscores the compound’s multidisciplinary appeal.

Looking ahead, the applications of 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-difluoroethan-1-one are expected to expand, particularly in precision medicine and material science. Its compatibility with high-throughput screening platforms positions it as a key player in next-generation therapeutic development. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in synthetic and applied chemistry.